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Abstract

The hypoiodite ion (I0~), the conjugate base of hypoiodous acid, is a highly reactive and
unstable inorganic anion.[1][2][3] Despite its transient nature, existing primarily in solution, it
plays a crucial role as a powerful oxidizing agent and a key intermediate in various chemical
transformations, most notably the haloform reaction.[1][4] Its inherent instability is characterized
by a rapid disproportionation into iodide and iodate ions.[1][3] This guide provides an in-depth
examination of the chemical properties, quantitative data, and experimental considerations of
the hypoiodite ion, intended for professionals in research and development.

Core Chemical Properties

The hypoiodite ion consists of an iodine atom and an oxygen atom, with the negative charge
localized primarily on the more electronegative oxygen atom.[2] The electronic geometry
around both the iodine and oxygen atoms is tetrahedral, with both atoms exhibiting sp3
hybridization.[2]

Formation and Stability

Hypoiodite is not a stable compound that can be isolated as a solid salt.[5] It is generated in
situ, typically in aqueous solutions. The primary method for its formation is the reaction of
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elemental iodine with a cold, dilute solution of an alkali hydroxide, such as sodium hydroxide.[1]

[6][7]
Reaction: I2 + 20H- =10~ + I~ + H20

To maximize the yield of hypoiodite and suppress its subsequent decomposition, the reaction
must be carried out at low temperatures.[7] In hot, concentrated basic solutions, the
hypoiodite formed will rapidly disproportionate.[7] A pH of around 12 is often cited as optimal
for its preparation in solution.[2][8]

Disproportionation

The most significant chemical property of the hypoiodite ion is its extreme instability, leading to
a rapid disproportionation reaction where it is simultaneously oxidized and reduced.[1][3] In this
process, hypoiodite (with iodine in the +1 oxidation state) converts into the more stable iodide

ion (17, -1 oxidation state) and iodate ion (I10s~, +5 oxidation state).[3][9]

Overall Reaction: 310~ - 2= + 103~

This reaction is highly dependent on factors such as pH, temperature, and concentration.[5]
The driving force for this reaction is the thermodynamic instability of the +1 oxidation state of
iodine.[3]
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Figure 1: Disproportionation pathway of the hypoiodite ion.

Acid-Base Chemistry

Hypoiodite is the conjugate base of the weak acid, hypoiodous acid (HIO).[1][4] The
equilibrium between the acid and its conjugate base is established in aqueous solutions.

Equilibrium: HIO + H20 = 10~ + H3O*

The acid dissociation constant (pKa) for hypoiodous acid has been reported with some
variation, with values generally falling in the range of 10.4 to 11.[1][2][10][11]

Oxidizing Properties

The hypoiodite ion is a potent oxidizing agent and serves as the key reactive species in
several important organic reactions.[1] Its most prominent application is in the iodoform
(haloform) reaction, which is a reliable chemical test for the presence of methyl ketones (R-CO-
CHs) or secondary alcohols that can be oxidized to methyl ketones (R-CH(OH)-CHs).[12][13]
[14] In this reaction, the hypoiodite first exhaustively halogenates the methyl group, followed
by cleavage of the resulting triiodomethyl group by a hydroxide ion to form iodoform (CHls), a
yellow precipitate, and a carboxylate salt.[13][14]

Quantitative Data Summary

The following tables summarize key quantitative data for the hypoiodite ion and its conjugate
acid.

Table 1: Physicochemical Properties of Hypoiodite lon

Property Value Source
Chemical Formula 10— [31[4]
Molar Mass 142.904 g/mol

Exact Mass 142.89939 Da [31[4]

| Conjugate Acid | Hypoiodous Acid (HIO) [[1][4] |
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Table 2: Acid-Base and Electrochemical Properties

Half-Reaction /

Parameter o Value (at 25 °C) Source
Equilibrium
Acid Dissociation
HIO & H* + 10~ 10.64 [10]
Constant (pKa)
10.4+0.1 [11]
Standard Reduction IO~ +H20+2e~ - I~
_ +0.47 V [12][13]
Potential (E°) + 20H~
Standard Reduction HIO + H* + 2e~ - I~
_ +0.99 V [10][13]
Potential (E°) + H20
Standard Reduction 2103~ + 12H* + 10e~
+1.19V [8][13]

Potential (E°)

- |2 + 6H20

| Standard Reduction Potential (E°) | 103~ + 3H20 + 6e~ - |~ + 60H~ | +0.26 V [[12][13] |

Experimental Protocols
In Situ Preparation of Sodium Hypoiodite Solution

Objective: To prepare a solution containing sodium hypoiodite for immediate use as a reactive

agent.

Materials:

lodine (12)

Distilled water

Ice bath

Procedure:

Sodium hydroxide (NaOH), 2M solution
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e Prepare a dilute solution of sodium hydroxide (e.g., 2M). Cool the solution in an ice bath to 0-
5 °C.

e Slowly add solid iodine crystals to the cold, stirred NaOH solution. The dark color of the
iodine will fade as it reacts to form the pale-yellow hypoiodite solution along with colorless
iodide.

e The reaction mixture should be kept cold and used immediately, as the hypoiodite ion will
begin to disproportionate upon standing, especially if the temperature rises.[7]

Chemical Equation: Iz (s) + 2NaOH (aq) — NalO (aq) + Nal (aq) + H20 (l)

lodoform Test for Methyl Ketones

Objective: To detect the presence of a methyl ketone or a secondary alcohol oxidizable to a
methyl ketone.

Materials:

Test compound

Solvent (e.g., water, dioxane if the compound is insoluble in water)

Sodium hydroxide solution (e.g., 5%)

Potassium iodide-iodine reagent (2 dissolved in Kl solution)

Water bath (60 °C)

Procedure:

e Dissolve a small amount (e.g., 0.1 g or 5 drops) of the test compound in approximately 2 mL
of a suitable solvent (water or dioxane) in a test tube.

e Add 2 mL of 5% sodium hydroxide solution.

e Add the potassium iodide-iodine reagent dropwise while shaking until a persistent dark
iodine color remains. This step generates the hypoiodite in situ.
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o Allow the mixture to stand for 2-3 minutes at room temperature. If no precipitate forms,
gently warm the test tube in a water bath at 60 °C for a few minutes.

o Observe the formation of a precipitate. A positive test is indicated by the formation of a pale
yellow, antiseptic-smelling solid, which is iodoform (CHIs).

Reactants
Methyl Ketone Products
(R-CO-CH3)
Carboxylate Salt
(R-COO")
lodine + Base In Situ Formation .
(I2 + NaOH) of Hypoiodite (107) a-Halogenation - cleavage
lodoform (CHls)
Yellow Precipitate

Click to download full resolution via product page

Figure 2: Experimental workflow for the iodoform test.

Conclusion

The hypoiodite ion is a fundamentally important, albeit ephemeral, chemical species. Its high
reactivity and role as a potent oxidizing agent make it a valuable tool in synthetic and analytical
chemistry. A thorough understanding of its properties, particularly its inherent instability and the
conditions required for its in situ generation, is critical for researchers leveraging its reactivity in
drug development and other scientific applications. The quantitative data and protocols
provided herein serve as a foundational resource for the effective and safe utilization of this

transient but powerful ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1233010?utm_src=pdf-body-img
https://www.benchchem.com/product/b1233010?utm_src=pdf-body
https://www.benchchem.com/product/b1233010?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. cetama.partenaires.cea.fr [cetama.partenaires.cea.fr]

. Standard electrode potential (data page) - Wikipedia [en.wikipedia.org]
. chem.libretexts.org [chem.libretexts.org]

. researchgate.net [researchgate.net]

. Standard Potentials [saylordotorg.github.io]

. chem21labs.com [chem21llabs.com]

°
(] [e0] ~ (o)) )] EaN w N -

. researchgate.net [researchgate.net]
e 10. Standard Reduction Potentials [av8n.com]

o 11. Relative standard electrode potentials of 13—/I-, 12/13—, and 12/1- redox couples and the
related formation constants of 13— in some pure and mixed dipolar aprotic solvents |
Semantic Scholar [semanticscholar.org]

e 12. lachimie.net [lachimie.net]
e 13. pcm13.free.fr [pcm13.free.fr]
e 14. Standard Reduction Potentials made easy | ChemTalk [chemistrytalk.org]

¢ To cite this document: BenchChem. [The Hypoiodite lon (I07): A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233010#what-are-the-chemical-properties-of-the-
hypoiodite-ion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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